Cas no 102877-97-4 (Benzene,2-ethyl-1-methyl-4-nitro-)
102877-97-4 structure
Product Name:Benzene,2-ethyl-1-methyl-4-nitro-
CAS No:102877-97-4
MF:C9H11NO2
MW:165.189142465591
CID:125330
PubChem ID:20146924
Update Time:2025-04-18
Benzene,2-ethyl-1-methyl-4-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,2-ethyl-1-methyl-4-nitro-
- 2-Ethyl-1-methyl-4-nitrobenzene
- Toluene, 2-ethyl-4-nitro- (6CI)
- 2-Aethyl-1-methyl-4-nitro-benzol
- 2-ethyl-1-methyl-4-nitro-benzene
- 2-ethyl-4-nitrotoluene
- ACMC-20m5ub
- AG-D-12862
- CTK4A1572
- DTXSID00602962
- SCHEMBL10175659
- Toluene, 2-ethyl-4-nitro- (6CI)
- 102877-97-4
-
- Inchi: 1S/C9H11NO2/c1-3-8-6-9(10(11)12)5-4-7(8)2/h4-6H,3H2,1-2H3
- InChI Key: LMQDBPDUJYGYJF-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=CC(C)=C(C=1)CC)=O
Computed Properties
- Exact Mass: 165.078979g/mol
- Monoisotopic Mass: 165.078979g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 164
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 165.19g/mol
- XLogP3: 3.3
- Topological Polar Surface Area: 45.8Ų
Experimental Properties
- PSA: 45.82000
- LogP: 2.98880
Benzene,2-ethyl-1-methyl-4-nitro- Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
102877-97-4 (Benzene,2-ethyl-1-methyl-4-nitro-) Related Products
- 7369-50-8(1-Ethyl-3-nitrobenzene)
- 7436-07-9(5-Nitroindane)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk